Cas no 100125-88-0 (2-bromo-4-ethylpropiophenone)

• Product Name: 2-bromo-4-ethylpropiophenone
• CAS No: 100125-88-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 105994
• PubChem ID: 20187495
• Update Time: 2025-06-25

2-bromo-4-ethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethylpropiophenone
• SCHEMBL10730260
• 2-Bromo-1-(4-ethylphenyl)-1-propanone
• LHNIZFOPIIXWPB-UHFFFAOYSA-N
• 2-bromo-1-(4-ethylphenyl)propan-1-one
• SY358291
• 100125-88-0
• 2-Bromo-4'-ethylpropiophenone

• Inchi： 1S/C11H13BrO/c1-3-9-4-6-10(7-5-9)11(13)8(2)12/h4-8H,3H2,1-2H3
• InChI Key： LHNIZFOPIIXWPB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 240.01499
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-bromo-4-ethylpropiophenone

Comprehensive Overview of 2-Bromo-4-ethylpropiophenone (CAS No. 100125-88-0): Properties, Applications, and Industry Insights

2-Bromo-4-ethylpropiophenone (CAS No. 100125-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This aromatic ketone derivative features a bromine substituent at the 2-position and an ethyl group at the 4-position, making it a versatile intermediate in synthetic chemistry. Researchers frequently search for "2-Bromo-4-ethylpropiophenone synthesis" or "CAS 100125-88-0 applications," reflecting its relevance in modern organic synthesis.

The compound's molecular formula, C11H13BrO, and molecular weight of 241.13 g/mol contribute to its utility in cross-coupling reactions and as a precursor for complex molecules. Recent trends in green chemistry have spurred interest in "sustainable synthesis of brominated ketones," with 2-Bromo-4-ethylpropiophenone serving as a case study for optimizing halogenated compound production. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing frequent queries about "how to analyze 2-Bromo-4-ethylpropiophenone purity."

In pharmaceutical applications, this compound has shown promise as a building block for bioactive molecules. Industry forums often discuss "2-Bromo-4-ethylpropiophenone in drug discovery," particularly its role in creating kinase inhibitors and antimicrobial agents. The compound's crystalline structure and solubility profile (soluble in organic solvents like ethanol and dichloromethane) make it suitable for controlled reactions, a topic frequently explored in "organic synthesis optimization" discussions.

From a commercial perspective, 2-Bromo-4-ethylpropiophenone manufacturers emphasize strict quality control measures to meet research-grade standards. Searches for "CAS 100125-88-0 suppliers" often focus on batch consistency and documentation, reflecting the compound's use in regulated environments. Storage recommendations typically suggest cool, dry conditions in amber glass containers to maintain stability, addressing common concerns about "handling brominated aromatic compounds."

Emerging research explores the compound's potential in material science, particularly in polymer modification and liquid crystal development. The "2-position bromination effect" on molecular properties remains a subject of academic interest, with recent publications examining its influence on electronic characteristics of derived materials. This aligns with growing searches for "functionalized propiophenones in advanced materials."

Regulatory compliance remains crucial when working with 2-Bromo-4-ethylpropiophenone. While not classified as hazardous under standard protocols, proper laboratory safety practices should always be followed. Frequent questions about "CAS 100125-88-0 safety data" highlight the need for clear technical documentation, which reputable suppliers provide through Material Safety Data Sheets (MSDS).

The global market for 2-Bromo-4-ethylpropiophenone reflects increasing demand from Asia-Pacific research institutions and North American pharmaceutical companies. Market analyses often cite "brominated aromatic ketone market trends" as indicators of specialty chemical sector growth. Pricing factors include bromine availability and synthetic route efficiency, with cost optimization being a frequent topic in industry publications.

Future developments may focus on catalytic bromination methods to improve the compound's synthetic accessibility and environmental footprint. Academic and industrial researchers continue to investigate "novel derivatives of 4-ethylpropiophenone," expanding the potential applications of this valuable chemical intermediate while addressing sustainability concerns in halogen chemistry.